5-Chloro-2-[(cyclopent-3-en-1-yl)methoxy]pyrimidine

• IUPAC Name: 5-chloro-2-(cyclopent-3-en-1-ylmethoxy)pyrimidine
• InChI: InChI=1S/C10H11ClN2O/c11-9-5-12-10(13-6-9)14-7-8-3-1-2-4-8/h1-2,5-6,8H,3-4,7H2
• InChI Key: OZDYFSKXIVSQHU-UHFFFAOYSA-N
• Canonical SMILES: C1C=CCC1COC2=NC=C(C=N2)Cl
• Molecular Formula: C10H11ClN2O
• Molecular Weight: 210.66 g/mol

Description

5-Chloro-2-[(cyclopent-3-en-1-yl)methoxy]pyrimidine is a chemical compound that has gained significant attention in scientific research. It is a pyrimidine derivative that has been synthesized for its potential use in various applications, including medicinal chemistry, drug discovery, and agricultural chemistry.

Scientific Research Applications

Antiviral Activity

A study on 5-substituted-2,4-diamino-6-[2-(phosphonomethoxy)ethoxy]pyrimidines, which may include similar structures to 5-Chloro-2-[(cyclopent-3-en-1-yl)methoxy]pyrimidine, reveals the synthesis and antiviral activity of these compounds. Despite showing poor activity against DNA viruses, several derivatives markedly inhibited retrovirus replication, with the 5-methyl derivative showing significant inhibition against human immunodeficiency virus and Moloney murine sarcoma virus-induced cytopathicity in cell culture. The 5-halogen-substituted derivatives also displayed pronounced antiretroviral activity comparable to reference drugs adefovir and tenofovir, but without measurable toxicity at tested concentrations (Hocková et al., 2003).

Synthesis and Biological Activity

The synthesis and pharmacological evaluation of 5-carbethoxy-4-chloro-6-(substituted amino)pyrimidines, designed based on structural similarity with known anti-inflammatory drugs, resulted in some compounds displaying more potent analgesic and anti-inflammatory effects than the standard drug diclofenac sodium. A very low ulcer index was observed with the most potent compound, highlighting its potential as a safer alternative for analgesic and anti-inflammatory therapy (Chhabria et al., 2011).

Antitumor Activity

Research into cyclopentenyl-pyrimidines, including derivatives potentially related to this compound, led to the discovery of compounds with potent antigrowth effects across a broad range of tumor cell lines and antitumor activity in a nude mouse tumor xenograft model implanted with A549 human lung cancer cells. This suggests the essential role of the 2'-hydroxyl group for biological activity and indicates the therapeutic potential of these compounds in cancer treatment (Choi et al., 2012).

Structural Analysis and Drug Design

Investigations into the crystal structure of pyrimidine derivatives, including this compound, provide insights into the molecular interactions and hydrogen bonding patterns that may contribute to their biological activities. Understanding these structural elements can guide the design of new pharmaceuticals with enhanced efficacy and reduced side effects (Rajam et al., 2017).